1-Allyl-3-(4-butylphenyl)thiourea

• IUPAC Name: 1-(4-butylphenyl)-3-prop-2-enylthiourea
• InChI: InChI=1S/C14H20N2S/c1-3-5-6-12-7-9-13(10-8-12)16-14(17)15-11-4-2/h4,7-10H,2-3,5-6,11H2,1H3,(H2,15,16,17)
• InChI Key: PRJRSIKDPDZERK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=S)NCC=C
• Molecular Formula: C14H20N2S
• Molecular Weight: 248.39 g/mol

Description

1-Allyl-3-(4-butylphenyl)thiourea is a chemical compound with the CAS Number: 902637-62-1. It has received remarkable attention from researchers due to its variable topological aspects, binding modes, and broad spectrum of promising pharmacological properties.

Synthesis Analysis

The synthesis of 1-Allyl-3-(4-butylphenyl)thiourea is typically carried out by a modified Schotten-Baumann reaction, via nucleophilic substitution reaction of allylthiourea on 4-tertiary-butylbenzoyl chloride. Another important and practical route to access 1-acyl/aroyl-3-substituted thiourea is Douglas Dains’ method.

Molecular Structure Analysis

The structure of 1-Allyl-3-(4-butylphenyl)thiourea has been confirmed through UV, IR, 1H-NMR, and 13C-NMR data. The InChI Code for this compound is 1S/C14H20N2S/c1-3-5-6-12-7-9-13(10-8-12)16-14(17)15-11-4-2/h4,7-10H,2-3,5-6,11H2,1H3,(H2,15,16,17).

Physical And Chemical Properties Analysis

1-Allyl-3-(4-butylphenyl)thiourea is a solid at room temperature. It has a molecular weight of 248.39. The compound should be stored in a refrigerator to maintain its stability.

Scientific Research Applications

• Analgesic Activity : A study by Shalas, Siswandono, and Rudyanto (2016) focused on synthesizing a derivative of 1-allyl-3-(4-butylphenyl)thiourea and evaluating its analgesic activity. They found that this compound exhibited significant pain inhibition activity, suggesting its potential as an analgesic drug candidate (Shalas, Siswandono & Rudyanto, 2016).

• Corrosion Inhibition : Desai and Rana (1973) investigated thiourea derivatives, including 1-allyl-3-(4-butylphenyl)thiourea, as corrosion inhibitors for copper in nitric acid. They found these compounds to be effective in inhibiting corrosion, highlighting their potential in materials science and engineering (Desai & Rana, 1973).

• Rubber Industry Application : Sun et al. (2019) synthesized a multifunctional rubber additive using a derivative of 1-allyl-3-(4-butylphenyl)thiourea. This additive improved the antioxidative properties and curing process of styrene-butadiene rubber/silica composites, indicating its utility in the rubber industry (Sun et al., 2019).

• Antibacterial Agents : Shiran et al. (2013) conducted a study on the synthesis of novel derivatives of 1-allyl-3-(4-butylphenyl)thiourea with antibacterial properties. These compounds showed efficient activity against various bacterial strains, suggesting their potential in developing new antibacterial agents (Shiran et al., 2013).

• Antioxidant and Cytotoxic Activities : Tahir et al. (2015) explored the antioxidant and cytotoxic activities of derivatives of 1-allyl-3-(4-butylphenyl)thiourea. These compounds were evaluated against various biological targets, indicating their potential in pharmaceutical research (Tahir et al., 2015).

• Catalytic Activities in Chemistry : Liang, Ito, and Yoshifuji (2004) used a derivative of 1-allyl-3-(4-butylphenyl)thiourea as a ligand in transition-metal complexes, finding that these complexes were stable and could be used in various catalytic reactions (Liang, Ito & Yoshifuji, 2004).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261).

Future Directions

1-Acyl/aroyl-3-substituted thioureas, including 1-Allyl-3-(4-butylphenyl)thiourea, have emerged as attractive candidates in various fields such as ion sensors, corrosion inhibitors, molecular electronics, in metal extraction, and in pharmaceuticals. They have also shown promise in the medicinal chemistry of organo-sulfur frameworks and the derived metal complexes. Future research will likely continue to explore these areas and potentially uncover new applications for these compounds.